ethyl 6-chloro-4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• IUPAC Name: ethyl 6-chloro-4-(4-methoxyphenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C18H18ClNO6S/c1-3-25-18(21)17-11-20(15-10-12(19)4-9-16(15)26-17)27(22,23)14-7-5-13(24-2)6-8-14/h4-10,17H,3,11H2,1-2H3
• InChI Key: XMBKZECXYADCKW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C=CC(=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H18ClNO6S
• Molecular Weight: 411.9 g/mol

Description

Ethyl 6-chloro-4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is a useful research compound. Its molecular formula is C18H18ClNO6S and its molecular weight is 411.85. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

In analytical chemistry, the compound's derivatives are utilized for the validation of high-performance liquid chromatography (HPLC) methods aimed at the quantitative determination of organic UV filters in cosmetics. This application underscores the importance of these compounds in enhancing the analytical capabilities for detecting and quantifying chemical substances in complex mixtures, demonstrating their critical role in ensuring product safety and compliance with regulatory standards Nyeborg et al., 2010.

Synthesis Methodologies

Research into synthesis methodologies reveals the versatility of ethyl 6-chloro-4-[(4-methoxyphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate derivatives in facilitating the production of complex chemical structures. For example, the compound serves as a precursor in the synthesis of 4-alkylidene-4H-3,1-benzoxazine derivatives through acid-catalyzed cyclization, highlighting its utility in organic synthesis for generating novel compounds with potential applications in materials science and drug development Kobayashi et al., 2009.

Environmental Degradation

In environmental science, the focus on the degradation of chlorimuron-ethyl, a sulfonylurea herbicide, by microorganisms like Rhodococcus sp. D310-1, provides insights into the bioremediation potential of these compounds. This research demonstrates the compound's involvement in microbial pathways that break down persistent herbicides, thereby mitigating their impact on ecosystems and reducing the risk of contamination Li et al., 2016.